5-[(E)-2-(2-fluoro-4-hydroxyanilino)ethenyl]-3-phenyl-4-isoxazolecarbonitrile

• IUPAC Name: 5-[(E)-2-(2-fluoro-4-hydroxyanilino)ethenyl]-3-phenyl-1,2-oxazole-4-carbonitrile
• InChI: InChI=1S/C18H12FN3O2/c19-15-10-13(23)6-7-16(15)21-9-8-17-14(11-20)18(22-24-17)12-4-2-1-3-5-12/h1-10,21,23H/b9-8+
• InChI Key: LGEAEWHDSGDHIX-CMDGGOBGSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NOC(=C2C#N)C=CNC3=C(C=C(C=C3)O)F
• Isomeric SMILES: C1=CC=C(C=C1)C2=NOC(=C2C#N)/C=C/NC3=C(C=C(C=C3)O)F
• Molecular Formula: C18H12FN3O2
• Molecular Weight: 321.3 g/mol
• CAS No.: 303995-76-8

Description

Physical And Chemical Properties Analysis

The molecular weight of 5-[(E)-2-(2-fluoro-4-hydroxyanilino)ethenyl]-3-phenyl-4-isoxazolecarbonitrile is 321.311. Other physical and chemical properties like melting point, boiling point, and density are not provided in the search results.

Scientific Research Applications

Fluorinated Compounds in Medicinal Chemistry

Fluorinated compounds, such as those containing fluoroaniline and isoxazole rings, are pivotal in medicinal chemistry due to their unique properties. The introduction of fluorine into organic molecules can significantly alter their biological activity, metabolic stability, and membrane permeability. For instance, fluorine's small size and high electronegativity can enhance binding interactions with biological targets while resisting metabolic degradation (Gmeiner, 2020). This makes fluorinated compounds highly valuable for developing new pharmaceuticals, including anticancer agents, antibiotics, and CNS-active drugs.

Isoxazole Rings in Drug Design

Isoxazole rings are another important feature in drug design due to their ability to mimic the peptide bond, making them useful scaffolds in the synthesis of bioactive molecules. Compounds containing isoxazole rings have been reported to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The versatility of isoxazole chemistry allows for the development of novel therapeutic agents with improved efficacy and safety profiles (Laroum et al., 2019).

Applications in Materials Science

Beyond medicinal chemistry, fluorinated compounds and isoxazoles find applications in materials science, particularly in the development of organic thermoelectric materials and polymers with unique properties such as high thermal and chemical stability. For example, poly(3,4-ethylenedioxythiophene) (PEDOT) derivatives, which could potentially incorporate fluorinated isoxazole units, show promise in thermoelectric applications due to their electrical conductivity and thermal properties (Yue & Xu, 2012).

Mechanism of Action

The mechanism of action for 5-[(E)-2-(2-fluoro-4-hydroxyanilino)ethenyl]-3-phenyl-4-isoxazolecarbonitrile is not specified in the search results. The mechanism of action for a compound typically refers to how it interacts with biological systems, which can be complex and depend on the specific context in which the compound is used.